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Compound of Interest

Compound Name: Dibenzyl Phthalate-d4

CAS No.: 1015854-62-2

Cat. No.: B568790

Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the core properties, applications, and methodologies related to Dibenzyl Phthalate-d4.

Dibenzyl Phthalate-d4 is the deuterium-labeled form of Dibenzyl Phthalate, a phthalate ester.

In laboratory settings, particularly in analytical and metabolic research, it serves as a crucial

internal standard. The incorporation of four deuterium atoms into the aromatic ring provides a

distinct mass shift, enabling highly accurate quantification of the non-labeled Dibenzyl

Phthalate in various complex matrices through isotope dilution mass spectrometry.[1][2] Its

physicochemical properties closely mirror those of the parent compound, ensuring similar

behavior during sample preparation and analysis, which is critical for correcting variations in

recovery and ionization efficiency.[2]

Core Data and Physicochemical Properties
Dibenzyl Phthalate-d4 is essential for accurate and precise analytical measurements. Below

is a summary of its key quantitative data.
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Property Value Reference

Chemical Name

dibenzyl 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

[3][4]

Synonyms

1,2-Benzene-3,4,5,6-d4-

dicarboxylic acid, 1,2-

bis(phenylmethyl) ester;

Phthalic acid, bis-benzyl ester

D4

[3][4]

CAS Number 1015854-62-2 [1][2]

Unlabeled CAS Number 523-31-9 [4][5]

Molecular Formula C₂₂H₁₄D₄O₄ [1][2]

Molecular Weight ~350.41 g/mol [1][2]

Isotopic Enrichment ≥98% D (typical) [1]

Physical State

Not explicitly stated, but the

unlabeled compound is an oily

colorless liquid.

[6]

Solubility

Soluble in common organic

solvents (e.g.,

Dichloromethane, Methanol,

Acetonitrile); very low solubility

in water.

[2]

Storage

Recommended to be stored in

tightly closed containers at

room temperature, protected

from light and moisture.

[3]

Synthesis of Dibenzyl Phthalate-d4
An efficient and general synthetic route for deuterium-labeled phthalate esters involves using

readily available deuterated starting materials.[1] The following is a representative protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12842765/
https://patents.google.com/patent/KR101538534B1/en
https://pubmed.ncbi.nlm.nih.gov/12842765/
https://patents.google.com/patent/KR101538534B1/en
https://pubmed.ncbi.nlm.nih.gov/34155672/
https://resolvemass.ca/product/dibenzyl-phthalate-d4-cas-1015854-62-2/
https://patents.google.com/patent/KR101538534B1/en
https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html
https://pubmed.ncbi.nlm.nih.gov/34155672/
https://resolvemass.ca/product/dibenzyl-phthalate-d4-cas-1015854-62-2/
https://pubmed.ncbi.nlm.nih.gov/34155672/
https://resolvemass.ca/product/dibenzyl-phthalate-d4-cas-1015854-62-2/
https://pubmed.ncbi.nlm.nih.gov/34155672/
https://www.mdpi.com/2076-3298/11/4/78
https://resolvemass.ca/product/dibenzyl-phthalate-d4-cas-1015854-62-2/
https://pubmed.ncbi.nlm.nih.gov/12842765/
https://www.benchchem.com/product/b568790/docs?utm_src=pdf-body#dibenzyl-phthalate-d4-a-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/34155672/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


based on the synthesis of similar labeled phthalate esters.

General Synthesis Protocol:

A common method for synthesizing deuterium-labeled phthalate esters starts with a deuterated

precursor, such as o-xylene-d10.[1] This is then oxidized to form deuterated phthalic anhydride.

The deuterated phthalic anhydride is subsequently esterified with the corresponding alcohol, in

this case, benzyl alcohol, to yield the final deuterated phthalate ester.

Illustrative Synthesis Workflow:
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Illustrative Synthesis Workflow for Dibenzyl Phthalate-d4

o-Xylene-d10

Oxidation

KMnO4 or other
oxidizing agent

Phthalic Anhydride-d4

Esterification with
Benzyl Alcohol

Dibenzyl Phthalate-d4
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Workflow for Internal Standard Quantification

Sample Preparation

Analysis

Data Processing

Sample

Add Known Amount of
Dibenzyl Phthalate-d4 (IS)

Extraction & Concentration

GC-MS or LC-MS/MS
Analysis

Measure Peak Areas of
Analyte and IS

Calculate Peak Area Ratio
(Analyte/IS)

Determine Concentration
from Calibration Curve
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Generalized Metabolic Pathway of Dibenzyl Phthalate

Dibenzyl Phthalate

Hydrolysis
(Esterases)

Monobenzyl Phthalate

Oxidative Metabolism
(e.g., Hydroxylation)

Oxidized Metabolites

Phase II Conjugation
(e.g., Glucuronidation)

Conjugated Metabolites

Excretion
(Urine, Feces)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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